Cas no 1416440-30-6 (4,6-Dichloropyrrolo[1,2-B]pyridazine-3-carboxylic acid)
4,6-Dichloropyrrolo[1,2-b]pyridazine-3-carboxylic acid is a heterocyclic compound featuring a fused pyrrolopyridazine core with two chlorine substituents at the 4- and 6-positions and a carboxylic acid group at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The dichloro substitution enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid group offers versatility for derivatization via amidation or esterification. Its rigid bicyclic framework contributes to stability and potential bioactivity, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's high purity and well-defined structure ensure reproducibility in research applications, supporting its use in targeted molecular design.
1416440-30-6 structure
Product Name:4,6-Dichloropyrrolo[1,2-B]pyridazine-3-carboxylic acid
CAS No:1416440-30-6
MF:C8H4Cl2N2O2
MW:231.035559654236
CID:4827404
Update Time:2025-07-02
4,6-Dichloropyrrolo[1,2-B]pyridazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4,6-DICHLOROPYRROLO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID
- 4,6-Dichloropyrrolo[1,2-B]pyridazine-3-carboxylic acid
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- Inchi: 1S/C8H4Cl2N2O2/c9-4-1-6-7(10)5(8(13)14)2-11-12(6)3-4/h1-3H,(H,13,14)
- InChI Key: IUBFBVKMENFINL-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=NN2C=C(C=C21)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 252
- XLogP3: 1.8
- Topological Polar Surface Area: 54.6
4,6-Dichloropyrrolo[1,2-B]pyridazine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029198351-1g |
4,6-Dichloropyrrolo[1,2-b]pyridazine-3-carboxylic acid |
1416440-30-6 | 95% | 1g |
$965.25 | 2022-04-02 |
4,6-Dichloropyrrolo[1,2-B]pyridazine-3-carboxylic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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